Chiral phosphites as ligands in asymmetric metal complex catalysis and synthesis of coordination compounds
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2004v073n07ABEH000838
Abstract
The data published during the last five years on the application of chiral derivatives of phosphorous acid in coordination chemistry and enantioselective catalysis are summarised and discussed. The effect of the nature of these ligands on the structure of metal complexes and on the efficiency of catalytic organic syntheses is shown. Hydroformylation, hydrogenation, allylic substitution and conjugate addition catalysed by transition metal complexes with optically active phosphites and hydrophosphoranes are considered. The prospects for the development of this field of research are demonstrated. The bibliography includes 215 references.
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